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Compound of Interest

Compound Name: Citreoindole

Cat. No.: B10775908 Get Quote

Comprehensive statistical validation and comparative analysis of Citreoindole's bioactivity are

currently hampered by a lack of detailed publicly available data. Initial research indicates that

while Citreoindole has been identified as a unique diketopiperazine metabolite, its

pharmacological properties remain largely unexplored.

Citreoindole is recognized as an unusual metabolite isolated from a hybrid cell fusion of two

strains of Pencillium citreoviride.[1][2] Its chemical structure was notably revised in 2016.[1][2]

Preliminary studies have reported that Citreoindole exhibits weak activity against mammalian

tumor cell lines.[1] However, beyond this general observation, there is a conspicuous absence

of quantitative data in the public domain. Specific metrics such as IC50 values, dose-response

curves, and comparative efficacy against other compounds are not available. This scarcity of

information precludes the creation of detailed, structured data tables for comparative analysis.

Furthermore, the mechanism of action of Citreoindole has not been elucidated. There are no

published studies detailing its molecular targets or the signaling pathways it may modulate.

This lack of mechanistic insight makes it impossible to construct the requested signaling

pathway diagrams or to provide detailed experimental protocols for its bioactivity assessment.

While the broader class of indole alkaloids, particularly those derived from marine organisms,

has been a subject of extensive research for their diverse and potent biological activities,

including anticancer, anti-inflammatory, and antimicrobial properties, specific data for
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Citreoindole is not part of this larger body of work. The exploration of marine indole alkaloids

has revealed a wide array of compounds with intriguing structural features and

pharmacological potential, but Citreoindole's bioactivity profile remains an underexplored

area.

In conclusion, while the chemical identity of Citreoindole is established, the current body of

scientific literature does not contain the necessary quantitative bioactivity data or mechanistic

studies to perform a rigorous statistical validation or to develop a comprehensive comparative

guide as requested. Further investigation into its pharmacology is required to understand its

potential as a bioactive compound.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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